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Compound of Interest

N-(4-aminophenyl)-2,2-
Compound Name:
dimethylpropanamide

Cat. No.: B034827

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of the
chemical compound N-(4-aminophenyl)-2,2-dimethylpropanamide, including its molecular
weight and chemical formula. This information is critical for professionals engaged in chemical
synthesis, analysis, and drug development.

Compound Identification and Properties

N-(4-aminophenyl)-2,2-dimethylpropanamide is a chemical compound with the CAS number
104478-93-5.[1] The quantitative molecular data for this compound are summarized in the table

below.
Property Value Source
Molecular Formula C11H16N20 [1]
Molecular Weight 192.26 g/mol [1]

Molecular Structure

The chemical structure of N-(4-aminophenyl)-2,2-dimethylpropanamide consists of a 4-
aminophenyl group bonded to the nitrogen atom of a 2,2-dimethylpropanamide (also known as
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a pivalamide) moiety. The diagram below illustrates the molecular architecture.
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Figure 1: Molecular structure of N-(4-aminophenyl)-2,2-dimethylpropanamide.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of N-(4-
aminophenyl)-2,2-dimethylpropanamide would typically involve standard organic chemistry

techniques. A general workflow is outlined below.
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Starting Materials
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Figure 2: General experimental workflow for the synthesis of the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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